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Compound of Interest

Compound Name: 5-Methylpyridazin-3-amine

Cat. No.: B115811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 5-
Methylpyridazin-3-amine (CAS No. 144294-43-9). The information herein is compiled from

available safety data sheets and general knowledge of handling aromatic amines. This

document is intended for use by trained professionals in a laboratory or drug development

setting.

Chemical and Physical Properties
5-Methylpyridazin-3-amine is a heterocyclic organic compound. Due to limited publicly

available experimental data, some properties listed are predicted.
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Property Value Source

CAS Number 144294-43-9 ECHEMI[1]

Molecular Formula C5H7N3 ECHEMI[1]

Molecular Weight 109.13 g/mol ECHEMI[1]

Exact Mass 109.06400 ECHEMI[1]

Appearance No data available

Melting Point 183-184 °C ECHEMI[1]

Boiling Point No data available

Density (Predicted) 1.155±0.06 g/cm3 ECHEMI[1]

Solubility No data available

Vapor Pressure No data available

Flash Point No data available

Hazard Identification and GHS Classification
5-Methylpyridazin-3-amine is classified as harmful if swallowed.

Hazard Class GHS Classification

Acute Toxicity, Oral Category 4 (H302: Harmful if swallowed)[1]

Respiratory Irritation May cause respiratory irritation[2]

GHS Pictogram:

alt text

Signal Word: Warning

Hazard Statements:
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H302: Harmful if swallowed.[1]

Precautionary Statements:[1]

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P312: Call a POISON CENTER or doctor/physician if you feel unwell.

P330: Rinse mouth.

P332+P313: If skin irritation occurs: Get medical advice/attention.

P337+P313: If eye irritation persists: Get medical advice/attention.

P362: Take off contaminated clothing and wash before reuse.

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.
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Toxicological Information
Detailed toxicological data for 5-Methylpyridazin-3-amine is largely unavailable. The primary

known hazard is acute oral toxicity.[1] It may also cause respiratory irritation.[2] No component

of this product present at levels greater than or equal to 0.1% is identified as a probable,

possible or confirmed human carcinogen by IARC.[2]

Toxicity Endpoint Value

Acute Oral Toxicity (LD50) No data available

Acute Dermal Toxicity (LD50) No data available

Acute Inhalation Toxicity (LC50) No data available

Skin Corrosion/Irritation No data available

Serious Eye Damage/Irritation No data available

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity
No component is classified as a carcinogen by

IARC at levels >= 0.1%[2]

Reproductive Toxicity No data available[2]

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation[2]

Specific Target Organ Toxicity (Repeated

Exposure)
No data available[2]

Aspiration Hazard No data available[2]

Experimental Protocols
As specific experimental protocols for 5-Methylpyridazin-3-amine are not publicly available,

the following are general best-practice procedures for handling hazardous chemical powders in

a laboratory setting.

General Handling Protocol
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Risk Assessment: Before handling, conduct a thorough risk assessment for the planned

experiment.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses with side shields or goggles, and chemical-resistant gloves.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood.

Dispensing: To avoid generating dust, carefully weigh and dispense the solid in a fume hood.

Use a spatula for transfer.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing. Do not breathe in the dust.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Storage Protocol
Container: Keep the container tightly closed and store it in a cool, dry, and well-ventilated

place.

Incompatibilities: Store away from strong oxidizing agents and strong acids.

Access: Store in a locked cabinet or area with restricted access.

Spill and Disposal Protocol
Spill Response: In case of a spill, evacuate the area. Wear appropriate PPE, including

respiratory protection.

Containment: Carefully sweep up the spilled solid, avoiding dust generation. Place the

material in a sealed container for disposal.

Cleaning: Clean the spill area with a suitable solvent and then wash with soap and water.

Disposal: Dispose of the waste material in accordance with local, state, and federal

regulations.
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Visualized Workflows and Relationships
Safe Handling Workflow

Safe Handling Workflow for 5-Methylpyridazin-3-amine

Preparation

Handling

Post-Handling

Conduct Risk Assessment

Don Appropriate PPE
(Lab coat, gloves, goggles)

Ensure Fume Hood is Operational

Weigh Compound in Fume Hood

Transfer using Spatula

Perform Experiment

Decontaminate Glassware & Surfaces

Dispose of Waste Properly

Wash Hands Thoroughly

Store Compound Securely
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Click to download full resolution via product page

Caption: Safe handling workflow for 5-Methylpyridazin-3-amine.

Potential Hazardous Reactions

Potential Hazardous Reactions of 5-Methylpyridazin-3-amine

Incompatible Materials Hazardous Conditions

Potential Hazardous Products

5-Methylpyridazin-3-amine

Exothermic Reaction Toxic Fumes (NOx, CO, CO2)

Strong Oxidizing Agents Strong Acids Excessive Heat / Fire

Click to download full resolution via product page

Caption: Potential hazardous reactions of 5-Methylpyridazin-3-amine.

Ecological Information
There is no data available regarding the ecological effects of 5-Methylpyridazin-3-amine,

including its persistence, degradability, bioaccumulative potential, and toxicity to aquatic life. As

with all chemicals, release into the environment should be avoided.

First Aid Measures
If Swallowed: Call a poison control center or doctor immediately for treatment advice. Have

the person sip a glass of water if able to swallow. Do not induce vomiting unless told to do so

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b115811?utm_src=pdf-body-img
https://www.benchchem.com/product/b115811?utm_src=pdf-body
https://www.benchchem.com/product/b115811?utm_src=pdf-body-img
https://www.benchchem.com/product/b115811?utm_src=pdf-body
https://www.benchchem.com/product/b115811?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b115811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


by a poison control center or doctor. Do not give anything by mouth to an unconscious

person.

If on Skin: Take off contaminated clothing. Rinse skin immediately with plenty of water for 15-

20 minutes. Call a poison control center or doctor for treatment advice.

If in Eyes: Hold eye open and rinse slowly and gently with water for 15-20 minutes. Remove

contact lenses, if present, after the first 5 minutes, then continue rinsing the eye. Call a

poison control center or doctor for treatment advice.

If Inhaled: Move the person to fresh air. If the person is not breathing, call 911 or an

ambulance, then give artificial respiration, preferably mouth-to-mouth if possible. Call a

poison control center or doctor for further treatment advice.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards Arising from the Chemical: In case of fire, hazardous decomposition

products such as carbon oxides and nitrogen oxides may be formed.

Special Protective Equipment for Firefighters: Wear self-contained breathing apparatus

(SCBA) and full protective gear.

Disclaimer: This guide is intended for informational purposes only and does not substitute for a

formal safety data sheet (SDS) or professional safety training. Always consult the most current

SDS for 5-Methylpyridazin-3-amine from your supplier before use and adhere to all

institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Methylpyridazin-3-amine]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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